5-(4-Chloro-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol
5-(4-Chloro-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
113056-45-4
VCID:
VC20852913
InChI:
InChI=1S/C9H8ClN3OS/c10-6-1-3-7(4-2-6)14-5-8-11-9(15)13-12-8/h1-4H,5H2,(H2,11,12,13,15)
SMILES:
C1=CC(=CC=C1OCC2=NC(=S)NN2)Cl
Molecular Formula:
C9H8ClN3OS
Molecular Weight:
241.7 g/mol
5-(4-Chloro-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol
CAS No.: 113056-45-4
Cat. No.: VC20852913
Molecular Formula: C9H8ClN3OS
Molecular Weight: 241.7 g/mol
* For research use only. Not for human or veterinary use.
![5-(4-Chloro-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol - 113056-45-4](/images/no_structure.jpg)
Specification
| CAS No. | 113056-45-4 |
|---|---|
| Molecular Formula | C9H8ClN3OS |
| Molecular Weight | 241.7 g/mol |
| IUPAC Name | 5-[(4-chlorophenoxy)methyl]-1,2-dihydro-1,2,4-triazole-3-thione |
| Standard InChI | InChI=1S/C9H8ClN3OS/c10-6-1-3-7(4-2-6)14-5-8-11-9(15)13-12-8/h1-4H,5H2,(H2,11,12,13,15) |
| Standard InChI Key | OIAHIKHIYQWBHQ-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1OCC2=NC(=NN2)S)Cl |
| SMILES | C1=CC(=CC=C1OCC2=NC(=S)NN2)Cl |
| Canonical SMILES | C1=CC(=CC=C1OCC2=NC(=S)NN2)Cl |
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